Cas no 2172543-82-5 (5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride)

• Product Name: 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride
• CAS No: 2172543-82-5
• MF: C₈H₆BrClO₄S
• MW: 313.552839756012
• CID: 6269725
• PubChem ID: 165553796
• Update Time: 2025-10-17

5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride
• 2172543-82-5
• EN300-1611799

• Inchi： 1S/C8H6BrClO4S/c1-4-2-5-7(14-3-13-5)8(6(4)9)15(10,11)12/h2H,3H2,1H3
• InChI Key： QEZQBMZZSAPYTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C2C(=C1S(=O)(=O)Cl)OCO2

Computed Properties

• Exact Mass: 311.88587g/mol
• Monoisotopic Mass: 311.88587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61Ų

Additional information on 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride

Introduction to 5-Bromo-6-Methyl-1,3-Dioxaindane-4-Sulfonyl Chloride (CAS No. 2172543-82-5)

5-Bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride (CAS No. 2172543-82-5) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its complex molecular structure, which includes a bromo group, a methyl group, and a sulfonyl chloride functional group, making it a versatile reagent for synthetic chemistry and drug development.

The molecular formula of 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride is C₁₀H₉BrO₄S, and its molecular weight is approximately 307.04 g/mol. The compound's physical properties include a white to off-white solid appearance at room temperature, with a melting point ranging from 105°C to 108°C. Its solubility in organic solvents such as dichloromethane and acetone makes it suitable for various chemical reactions and processes.

In the context of pharmaceutical research, 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride has shown promise as an intermediate in the synthesis of novel drugs. The sulfonyl chloride functional group can react with a variety of nucleophiles to form sulfonamides, which are important pharmacophores in many therapeutic agents. Recent studies have explored the use of this compound in the development of anti-inflammatory drugs and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of sulfonamide derivatives using 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride as a key intermediate. These derivatives exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond pharmaceutical applications, materials science researchers have also shown interest in 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride due to its potential use in the synthesis of advanced polymers and coatings. The bromo group can serve as a site for further functionalization, allowing for the creation of materials with tailored properties such as enhanced thermal stability and improved mechanical strength. A notable example is the work conducted by a research team at the University of California, which utilized this compound to develop a new class of polymer coatings with superior barrier properties against moisture and chemicals.

The synthesis of 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride typically involves several steps. One common approach starts with the reaction of 5-bromoindanone with ethylene glycol to form the corresponding dioxolane derivative. This intermediate is then treated with thionyl chloride to introduce the sulfonyl chloride functionality. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

The safety and handling of 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride are critical considerations for researchers working with this compound. As with many sulfonyl chlorides, it is highly reactive and can cause skin irritation and respiratory issues if not handled properly. It is recommended that all operations involving this compound be conducted under a fume hood using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 5-bromo-6-methyl-1,3-dioxaindane-4-sulfonyl chloride (CAS No. 2172543-82-5) is a versatile chemical compound with significant potential in pharmaceutical research and materials science applications. Its unique molecular structure and reactivity make it an important reagent for synthetic chemists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern scientific endeavors.